Cas no 36145-20-7 (Pyrazolo[1,5-a]pyrimidin-2(1H)-one, 3-bromo-7-methyl-)

• Product Name: Pyrazolo[1,5-a]pyrimidin-2(1H)-one, 3-bromo-7-methyl-
• CAS No: 36145-20-7
• MF: C₇H₆BrN₃O
• MW: 228.046040058136
• CID: 1474446
• Update Time: 2024-08-24

Pyrazolo[1,5-a]pyrimidin-2(1H)-one, 3-bromo-7-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidin-2(1H)-one, 3-bromo-7-methyl-

• Inchi： 1S/C7H6BrN3O/c1-4-2-3-9-6-5(8)7(12)10-11(4)6/h2-3H,1H3,(H,10,12)
• InChI Key： LAHXJHNGQDSWHH-UHFFFAOYSA-N
• SMILES： C12=C(Br)C(=O)NN1C(C)=CC=N2

Computed Properties

• Exact Mass: 226.96948

Experimental Properties

• Density: 1.94±0.1 g/cm3(Predicted)
• PSA: 44.7
• pka: 8.86±0.60(Predicted)